Cas no 117610-39-6 (3-epi-2,18-dimethoxy-schelhammericine)
117610-39-6 structure
Product Name:3-epi-2,18-dimethoxy-schelhammericine
CAS No:117610-39-6
MF:C21H27NO5
MW:373.442786455154
CID:2047161
Update Time:2025-04-21
3-epi-2,18-dimethoxy-schelhammericine Chemical and Physical Properties
Names and Identifiers
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- 3-epi-2,18-dimethoxy-schelhammericine
-
- Inchi： 1S/C21H27NO5/c1-23-16-9-13-6-8-22-7-4-5-14-15(21(13,22)11-18(16)24-2)10-17-20(19(14)25-3)27-12-26-17/h9-10,16,18H,4-8,11-12H2,1-3H3
- InChI Key： QANHDQASCQVEMJ-UHFFFAOYSA-N
- SMILES： COC1C(OC)C=C2C3(C4C(=C(C5=C(C=4)OCO5)OC)CCCN3CC2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 0.995
3-epi-2,18-dimethoxy-schelhammericine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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